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Compound of Interest

Compound Name: 2,3,6-Trichlorophenol-d2

Cat. No.: B12395710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,3,6-Trichlorophenol-d2, a deuterated

analog of the environmental pollutant 2,3,6-trichlorophenol. This document is intended for

researchers, scientists, and professionals in drug development and environmental analysis

who utilize isotopically labeled compounds for various applications, including as internal

standards in analytical chemistry.

Compound Identification and Properties
The specific CAS number for a deuterated version of 2,3,6-Trichlorophenol is 93951-81-6 for

2,3,6-Trichlorophenol-4,5-d2.[1] For the purpose of this guide, we will focus on this specific

isotopologue. The non-deuterated form, 2,3,6-trichlorophenol, has the CAS number 933-75-5.

[2][3]

Physicochemical Data
The following table summarizes the key physical and chemical properties of both the

deuterated and non-deuterated forms of 2,3,6-trichlorophenol.
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Property
2,3,6-Trichlorophenol-4,5-
d2

2,3,6-Trichlorophenol

CAS Number 93951-81-6[1] 933-75-5[2][3]

Molecular Formula C₆HD₂Cl₃O C₆H₃Cl₃O[3]

Molecular Weight 199.46 g/mol [1] 197.45 g/mol [3]

Appearance -
Colorless needles or purple

crystalline solid[2]

Melting Point - 53-55 °C[3]

Boiling Point - 88 °C at 0.4 mmHg[3]

Solubility -
Soluble in methanol (0.1 g/mL)

[3]

pKa - 5.8[2]

LogP - 3.77[2]

Experimental Protocols
Deuterated standards like 2,3,6-Trichlorophenol-d2 are crucial for accurate quantification in

analytical methods, particularly in isotope dilution mass spectrometry. The following is a

detailed experimental protocol based on the principles of U.S. Environmental Protection

Agency (EPA) Method 1625 for the analysis of semivolatile organic compounds in water.[4][5]

Analysis of 2,3,6-Trichlorophenol in Water by Isotope
Dilution GC/MS (Based on EPA Method 1625)
This method is applicable to the determination of 2,3,6-trichlorophenol in municipal and

industrial wastewater.[4]

2.1.1. Principle

A known concentration of 2,3,6-Trichlorophenol-d2 (the internal standard) is added to a water

sample. The sample is then extracted, concentrated, and analyzed by Gas Chromatography-
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Mass Spectrometry (GC/MS). The ratio of the native analyte to the isotopically labeled standard

is used for quantification, which corrects for variations in extraction efficiency and instrumental

response.[4]

2.1.2. Reagents and Standards

Reagents: Methylene chloride (pesticide grade or equivalent), Sodium sulfate (anhydrous,

reagent grade), Methanol (HPLC grade), Acetonitrile (HPLC grade), Phosphoric acid

(reagent grade).

Standards:

Stock Solution: Prepare a stock solution of non-deuterated 2,3,6-trichlorophenol in

methanol.

Internal Standard Spiking Solution: Prepare a solution of 2,3,6-Trichlorophenol-d2 in a

suitable solvent at a concentration appropriate for spiking into the samples.

Calibration Standards: Prepare a series of calibration standards containing known

concentrations of native 2,3,6-trichlorophenol and a constant concentration of 2,3,6-
Trichlorophenol-d2.

2.1.3. Sample Preparation and Extraction

Sample Collection: Collect water samples in 1-liter amber glass bottles. If residual chlorine is

present, dechlorinate by adding 80 mg of sodium thiosulfate per liter of sample.[4] Preserve

the sample by cooling to 4°C.

Spiking: Add a known amount of the 2,3,6-Trichlorophenol-d2 internal standard spiking

solution to the 1-liter water sample.

pH Adjustment and Extraction:

Adjust the sample pH to >11 with 5N NaOH.

Extract the sample with methylene chloride using a separatory funnel (three times with 60

mL portions) or a continuous liquid-liquid extractor.
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Combine the methylene chloride extracts.

Adjust the pH of the aqueous phase to <2 with 6N H₂SO₄.

Extract the acidified sample again with methylene chloride (three times with 60 mL

portions).

Combine all methylene chloride extracts.

Drying and Concentration:

Dry the combined extract by passing it through a column of anhydrous sodium sulfate.

Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish (K-D)

apparatus.

2.1.4. GC/MS Analysis

Gas Chromatograph Conditions (Example):

Column: 30 m x 0.25 mm ID fused silica capillary column coated with a 0.25 µm film of a

suitable stationary phase (e.g., 5% phenylmethylpolysiloxane).

Injector Temperature: 250°C.

Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to

280°C at 10°C/min, and hold for 10 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer Conditions (Example):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Mode: Selected Ion Monitoring (SIM) or full scan. For SIM, monitor characteristic

ions for both native and deuterated 2,3,6-trichlorophenol. For example, for 2,3,6-

trichlorophenol, characteristic m/z values could be 196, 198, and 110.[2]

Mass Range: 50-550 amu for full scan.
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2.1.5. Quantification

Calculate the concentration of 2,3,6-trichlorophenol in the sample using the response factor

determined from the calibration curve and the known concentration of the added internal

standard.

Metabolism and Biological Fate
Trichlorophenols, upon entering a biological system, are typically metabolized to facilitate their

excretion. The primary metabolic pathway involves conjugation with glucuronic acid or sulfate.

[6] This process increases the water solubility of the compound, allowing for its elimination

primarily through urine.[6] In some biological systems, trichlorophenols can also undergo

oxidative dechlorination.[7]

Mandatory Visualization
The following diagram illustrates the general workflow for the analysis of 2,3,6-Trichlorophenol

in a water sample using an isotope dilution GC/MS method.
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Caption: Workflow for the analysis of 2,3,6-Trichlorophenol in water by isotope dilution GC/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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